4-Amino-5-pyrimidineacetic acid
Description
4-Amino-5-pyrimidinecarboxylic acid is a pyrimidine derivative characterized by an amino group at position 4 and a carboxylic acid group at position 5 of the pyrimidine ring. The carboxylic acid moiety at position 5 enhances water solubility and reactivity, enabling participation in hydrogen bonding or metal coordination, while the amino group at position 4 contributes to nucleophilic reactivity and hydrogen-bonding capabilities .
Properties
Molecular Formula |
C6H7N3O2 |
|---|---|
Molecular Weight |
153.14 g/mol |
IUPAC Name |
2-(4-aminopyrimidin-5-yl)acetic acid |
InChI |
InChI=1S/C6H7N3O2/c7-6-4(1-5(10)11)2-8-3-9-6/h2-3H,1H2,(H,10,11)(H2,7,8,9) |
InChI Key |
IFNGRUVBSHWKDM-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=NC=N1)N)CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-aminopyrimidin-5-yl)acetic acid typically involves the reaction of 4-aminopyrimidine with chloroacetic acid under basic conditions. The reaction proceeds through nucleophilic substitution, where the amino group of the pyrimidine attacks the electrophilic carbon of the chloroacetic acid, resulting in the formation of the desired product. The reaction is usually carried out in an aqueous or alcoholic medium at elevated temperatures to ensure complete conversion.
Industrial Production Methods
Industrial production of 2-(4-aminopyrimidin-5-yl)acetic acid may involve similar synthetic routes but on a larger scale. The process may include additional steps such as purification and crystallization to obtain the compound in high purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-(4-aminopyrimidin-5-yl)acetic acid can undergo various chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.
Reduction: The compound can be reduced to form corresponding amines or hydrazines.
Substitution: The pyrimidine ring can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and nitric acid.
Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.
Substitution: Reagents such as halogens, alkylating agents, and acylating agents can be used under various conditions (e.g., acidic, basic, or neutral).
Major Products Formed
Oxidation: Nitro or nitroso derivatives.
Reduction: Amines or hydrazines.
Substitution: Various substituted pyrimidine derivatives depending on the nature of the substituent.
Scientific Research Applications
2-(4-aminopyrimidin-5-yl)acetic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials with specific properties, such as polymers and catalysts.
Mechanism of Action
The mechanism of action of 2-(4-aminopyrimidin-5-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds or electrostatic interactions with active sites, while the pyrimidine ring can participate in π-π stacking or hydrophobic interactions. These interactions can modulate the activity of the target molecule, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structural Analogs
The following table summarizes key structural analogs of 4-amino-5-pyrimidinecarboxylic acid, highlighting substituent variations, CAS numbers, and functional group impacts:
Key Observations:
Substituent Effects on Reactivity :
- C2 Substituents : Thiol (-SH) and thioether (-SCH₃/-SC₂H₅) groups at C2 enhance nucleophilicity and metal-binding capacity compared to oxo (=O) groups .
- C5 Functional Groups : Carboxylic acid (-COOH) derivatives exhibit higher aqueous solubility, while ester analogs (e.g., -COOEt) are more lipophilic, favoring organic-phase reactions .
Biological and Chemical Implications :
- Compounds with sulfanyl groups (e.g., 875-60-5) may serve as precursors for disulfide-linked polymers or coordination complexes .
- The oxo derivative (3650-93-9) could participate in tautomerism, affecting its stability in solution .
- Ethylthio-substituted analogs (89853-87-2) may exhibit improved bioavailability due to increased hydrophobicity .
Synthetic Utility :
- Ethyl esters (e.g., 1118786-90-5) are intermediates in prodrug synthesis, enabling controlled release of active carboxylic acids .
- Methylthio derivatives (771-81-3) might act as alkylating agents in nucleophilic substitution reactions .
Contradictions and Limitations
- Similarity Scores : While 2-methylsulfanylpyrimidine-4-carboxylic acid (CAS 59950-53-7) has a high similarity score (0.85), its carboxylic acid group at C4 instead of C5 limits direct comparability with the target compound .
- Data Gaps: Detailed solubility, melting point, and toxicity data for 4-amino-5-pyrimidinecarboxylic acid and its analogs are absent in the provided evidence, necessitating further experimental validation.
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